Cas no 1822971-25-4 (5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol)

5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol is a fluorinated phenolic compound featuring both amino and methoxy functional groups, making it a versatile intermediate in organic synthesis. The presence of a difluoroethylamine moiety enhances its reactivity, particularly in nucleophilic substitution and coupling reactions. Its structural properties allow for applications in pharmaceutical and agrochemical research, where fluorinated compounds are valued for their metabolic stability and bioavailability. The methoxy group further contributes to its solubility and derivatization potential. This compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and stability for advanced synthetic applications.
5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol structure
1822971-25-4 structure
Product Name:5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol
CAS No:1822971-25-4
MF:C9H11F2NO2
MW:203.18594956398
CID:6273420
PubChem ID:130061354
Update Time:2025-10-28

5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 1822971-25-4
    • EN300-1933493
    • 5-(1-amino-2,2-difluoroethyl)-2-methoxyphenol
    • 5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol
    • Inchi: 1S/C9H11F2NO2/c1-14-7-3-2-5(4-6(7)13)8(12)9(10)11/h2-4,8-9,13H,12H2,1H3
    • InChI Key: HZPFBRDGXKXDPG-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(=C(C=1)O)OC)N)F

Computed Properties

  • Exact Mass: 203.07578492g/mol
  • Monoisotopic Mass: 203.07578492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.5Ų

5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol Pricemore >>

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Additional information on 5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol

5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol: A Comprehensive Overview

The compound 5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol (CAS No. 1822971-25-4) is a highly specialized organic compound with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The amino group and fluorine atoms in its structure contribute to its reactivity and versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol in drug discovery. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The methoxy group on the phenol ring enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications. Furthermore, the presence of fluorine atoms introduces electronic effects that can modulate the compound's interaction with biological targets.

In terms of synthesis, 5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic method depends on the desired scale and purity of the product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

The application of 5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol extends beyond pharmaceuticals. It has been investigated as a component in advanced materials, such as high-performance polymers and optoelectronic devices. The amino group and fluorine atoms play pivotal roles in determining the material's properties, such as conductivity and stability. These attributes make it a promising candidate for next-generation technologies.

From an environmental perspective, understanding the fate and behavior of 5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol in natural systems is crucial. Recent research has focused on its biodegradation pathways and potential ecological impacts. The compound's structure influences its persistence in the environment, with the methoxy group potentially facilitating microbial degradation under certain conditions.

In conclusion, 5-(1-Amino-2,2-difluoroethyl)-2-methoxyphenol (CAS No. 1822971-25-4) is a multifaceted compound with significant potential across various industries. Its unique structural features and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.

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